242478-38-2

Solifenacin succinate

In Stock

• CAS RN:
• 242478-38-2

• Formula:
• C27H32N2O6

• InChI:
• InChI=1S/C23H26N2O2.C4H6O4/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19;5-3(6)1-2-4(7)8/h1-9,18,21-22H,10-16H2;1-2H2,(H,5,6)(H,7,8)/t21-,22-;/m0./s1

• InChIKey:
• RXZMMZZRUPYENV-VROPFNGYSA-N

• Solifenacin succinate is a urinary antispasmodic of the antimuscarinic class.Solifenacin succinate is a new muscarinic receptor antagonist developed for the treatment of overactive bladder. The affinity constants (pKi) of solifenacin for recombinant human muscarinic M1, M2 and M3 receptors are 7.6, 6.9 and 8.0, respectively. Hence, the muscarinic M3 receptor subtype selectivity of solifenacin over the muscarinic M2 receptor subtype is readily apparent, but is only marginal over the muscarinic M1 receptor subtype. In the same study, solifenacin and oxybutynin inhibit muscarinic M3 receptor-mediated intracellular Ca2+ mobilization in bladder smooth muscle cells isolated from guinea pigs and in submandibular gland cells isolated from mice.

1-Azabicyclo[2.2.2]octan-3-yl (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate;butanedioic acid

• CAS RN:
• 242478-38-2; 242478-38-2

• Formula:
• C27H32N2O6

• InChI:
• InChI=1S/C23H26N2O2.C4H6O4/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19;5-3(6)1-2-4(7)8/h1-9,18,21-22H,10-16H2;1-2H2,(H,5,6)(H,7,8)/t21?,22-;/m0./s1

• InChIKey:
• RXZMMZZRUPYENV-DZSUWJOWSA-N

• A quinuclidine and tetrahydroisoquinoline derivative and selective M3 MUSCARINIC ANTAGONIST. It is used as a UROLOGIC AGENT in the treatment of URINARY INCONTINENCE.